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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449 Get Quote

An In-depth Technical Guide to the Solubility of Disperse Brown 1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Brown 1 (C.I. 11152) in various organic solvents. Due to the limited availability of

specific quantitative data in publicly accessible literature, this guide focuses on qualitative

solubility and outlines detailed experimental protocols for determining precise solubility values

in a laboratory setting.

Introduction to Disperse Brown 1
Disperse Brown 1 is a monoazo dye characterized by its deep brown color. Chemically, it is

identified as 2,2'-[[3-chloro-4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]imino]bisethanol. Its

primary application is in the dyeing of synthetic fibers such as polyester, nylon, and acrylic,

where it forms a solid-solid solution with the polymer matrix. The molecular structure of

Disperse Brown 1, with its relatively nonpolar nature and the presence of polar functional

groups, dictates its solubility behavior in different media.

Chemical Structure:

IUPAC Name: 2-[3-chloro-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]-N-(2-

hydroxyethyl)anilino]ethanol
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CAS Number: 23355-64-8

Molecular Formula: C₁₆H₁₅Cl₃N₄O₄

Molecular Weight: 433.67 g/mol

Solubility of Disperse Brown 1 in Organic Solvents
Disperse dyes, by design, have low solubility in water. Their solubility in organic solvents is

variable and depends on the polarity of both the dye and the solvent. While specific quantitative

solubility data for Disperse Brown 1 is not readily available in the cited literature, qualitative

assessments indicate a general trend of higher solubility in more polar organic solvents.

Table 1: Qualitative Solubility of Disperse Brown 1 in Various Organic Solvents

Organic Solvent Chemical Formula Polarity (Relative) Solubility

Acetone C₃H₆O High Soluble

Ethanol C₂H₅OH High Soluble

Methanol CH₃OH High Soluble

Ethyl Acetate C₄H₈O₂ Medium Likely Soluble

Toluene C₇H₈ Low
Likely Sparingly

Soluble to Insoluble

n-Hexane C₆H₁₄ Low Insoluble

Water H₂O Very High Insoluble

Note: The solubility classifications are based on general statements found in the literature and

the typical behavior of disperse dyes. Quantitative values (e.g., in g/L or mol/L) are not

available in the reviewed sources and would require experimental determination.

Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data for Disperse Brown 1, a standardized

experimental protocol should be followed. The following outlines a common and reliable
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method.

Objective: To determine the saturation solubility of Disperse Brown 1 in a given organic

solvent at a specific temperature.

Materials and Equipment:

Disperse Brown 1 (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.0001 g)

Temperature-controlled shaker or water bath

Centrifuge

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Scintillation vials or other suitable sealed containers

Methodology: Isothermal Shake-Flask Method

Preparation of Supersaturated Solutions:

Add an excess amount of Disperse Brown 1 to a series of scintillation vials.

Using a calibrated pipette, add a precise volume (e.g., 10 mL) of the desired organic

solvent to each vial. The amount of dye added should be more than what is expected to

dissolve to ensure a saturated solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:
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Place the vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C, 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached between the dissolved and undissolved dye. The time required for equilibration

should be determined empirically by taking measurements at different time points until the

concentration in the supernatant remains constant.

Sample Preparation and Analysis:

After equilibration, allow the vials to stand undisturbed in the temperature-controlled

environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter.

Filtering is crucial to remove any undissolved microcrystals.

Dilute the filtered supernatant with a known volume of the same organic solvent to bring

the absorbance within the linear range of the spectrophotometer.

Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance (λmax) for Disperse Brown 1 in that specific solvent. The λmax should be

determined beforehand by scanning a dilute solution of the dye.

Quantification:

Prepare a calibration curve by measuring the absorbance of a series of standard solutions

of Disperse Brown 1 of known concentrations in the same solvent.

Use the linear regression equation from the calibration curve to determine the

concentration of Disperse Brown 1 in the diluted sample.

Calculate the original concentration in the saturated supernatant by accounting for the

dilution factor. This value represents the solubility of Disperse Brown 1 in the solvent at

the experimental temperature.

Data Presentation:
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The results should be presented in a table, clearly stating the solvent, temperature, and the

determined solubility in units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of Disperse Brown 1.
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Caption: Workflow for determining the solubility of Disperse Brown 1.
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Conclusion
While quantitative solubility data for Disperse Brown 1 in various organic solvents is not

readily available in the public domain, its qualitative behavior is consistent with that of other

disperse dyes, showing a preference for polar organic solvents. For researchers and

professionals requiring precise solubility values for applications such as formulation

development or toxicological studies, the experimental protocol detailed in this guide provides a

robust methodology for obtaining this critical data. The provided workflow diagram offers a

clear visual representation of the necessary steps for accurate solubility determination.

To cite this document: BenchChem. [Solubility of "Disperse Brown 1" in different organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082449#solubility-of-disperse-brown-1-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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